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Compound of Interest

Compound Name: USP7-IN-2

Cat. No.: B611604 Get Quote

For researchers, scientists, and drug development professionals handling USP7-IN-2, a

selective inhibitor of Ubiquitin Specific Protease 7, ensuring proper disposal and adherence to

safety protocols is paramount. While a specific Safety Data Sheet (SDS) for USP7-IN-2 is not

publicly available, guidance can be drawn from the SDS for the closely related compound,

USP7-IN-1, and general best practices for laboratory chemical waste management. All

procedures should be conducted in accordance with local, state, and federal regulations.

Chemical and Physical Properties
A summary of the known properties of a related compound, USP7-IN-1, is provided below.

Researchers should handle USP7-IN-2 with the assumption of similar characteristics until a

specific SDS is available.

Property Data (for USP7-IN-1)

Molecular Formula C23H24ClN3O3

Molecular Weight 425.91 g/mol

CAS Number 1381291-36-6

Disposal Plan
The primary procedure for the disposal of USP7-IN-2 is to treat it as hazardous chemical

waste.
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Step-by-Step Disposal Guidance:

Consult Local Regulations: Before initiating any disposal procedures, consult your

institution's Environmental Health and Safety (EHS) office for specific guidelines on chemical

waste disposal. Regulations can vary significantly by location.

Do Not Dispose Down the Drain: USP7-IN-2 should not be disposed of in the sanitary sewer

system.

Use a Licensed Waste Disposal Service: The disposal of USP7-IN-2 must be handled by a

licensed professional waste disposal service.[1] Your institution's EHS office can provide a

list of approved vendors.

Proper Labeling and Storage:

Store waste USP7-IN-2 in a designated, sealed, and properly labeled container. The label

should clearly indicate "Hazardous Waste" and include the chemical name "USP7-IN-2".

Keep the container in a well-ventilated and secure area, away from incompatible

materials.[1][2]

Container Disposal: Dispose of the original container as unused product, following the same

hazardous waste disposal protocols.[1] Do not reuse the container for other purposes.

Contaminated Materials: Any materials that have come into contact with USP7-IN-2, such as

personal protective equipment (PPE), absorbent pads, or labware, should also be treated as

hazardous waste and disposed of accordingly.

Safety and Handling
Adherence to proper safety protocols is crucial when working with USP7-IN-2.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves.
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Body Protection: Wear a lab coat and ensure exposed skin is covered.

Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of any dust or aerosols.[1]

Prevent contact with skin and eyes.[1]

Wash hands thoroughly after handling.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these steps:

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE before attempting to clean the spill.

For a small spill, use an inert absorbent material to contain and collect the substance.

Place the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area thoroughly.

First Aid Measures:

After Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate

medical attention.

After Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids. Seek immediate medical attention.
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After Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

USP7 Signaling Pathway and Inhibitor Action
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Caption: Logical flow of USP7 inhibition by USP7-IN-2.
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Caption: Workflow for the proper disposal of USP7-IN-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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